Cas no 1493428-68-4 (5-4-(difluoromethoxy)phenyl-1,2-oxazole)

• Product Name: 5-4-(difluoromethoxy)phenyl-1,2-oxazole
• CAS No: 1493428-68-4
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 4602244
• PubChem ID: 65239970
• Update Time: 2025-06-09

5-4-(difluoromethoxy)phenyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-[4-(difluoromethoxy)phenyl]-1,2-oxazole
• Isoxazole, 5-[4-(difluoromethoxy)phenyl]-
• 5-4-(difluoromethoxy)phenyl-1,2-oxazole

• Inchi： 1S/C10H7F2NO2/c11-10(12)14-8-3-1-7(2-4-8)9-5-6-13-15-9/h1-6,10H
• InChI Key： LBNCEHQZKIXOBF-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OC(F)F)C=C2)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-4-(difluoromethoxy)phenyl-1,2-oxazole

Introduction to Compound with CAS No. 1493428-68-4 and Product Name: 5-4-(difluoromethoxy)phenyl-1,2-oxazole

The compound with the CAS number 1493428-68-4 and the product name 5-4-(difluoromethoxy)phenyl-1,2-oxazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic aromatic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a difluoromethoxy group and an oxazole ring, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of oxazole derivatives in the development of novel therapeutic agents. The oxazole ring, characterized by its five-membered structure containing two adjacent oxygen atoms, is known for its ability to participate in hydrogen bonding and exhibit significant stability. These properties make oxazole derivatives valuable scaffolds for drug design, particularly in targeting neurological disorders, infectious diseases, and inflammatory conditions. The introduction of electron-withdrawing groups such as the difluoromethoxy moiety further enhances the pharmacological potential of these compounds by influencing their electronic distribution and metabolic stability.

The 5-4-(difluoromethoxy)phenyl-1,2-oxazole compound is of particular interest due to its structural similarity to known bioactive molecules. Studies have demonstrated that modifications in the phenyl ring and the oxazole core can significantly alter the pharmacokinetic and pharmacodynamic profiles of these compounds. The difluoromethoxy group, in particular, has been shown to enhance binding affinity to biological targets by increasing lipophilicity while maintaining metabolic stability. This balance is crucial for developing drugs that exhibit both efficacy and safety.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 5-4-(difluoromethoxy)phenyl-1,2-oxazole have been explored through advanced synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidative coupling have been employed to construct the desired heterocyclic framework efficiently. These synthetic approaches not only facilitate the production of complex molecules but also allow for rapid optimization of their structural features based on preliminary biological evaluations.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Oxazole derivatives have been implicated in modulating neurotransmitter activity and have shown promise in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the difluoromethoxy group may enhance penetration through the blood-brain barrier, a critical factor for treating central nervous system disorders. Furthermore, computational modeling studies suggest that this compound can interact with specific receptor targets involved in neuroprotection and inflammation, making it a candidate for further development.

Another area where this compound shows promise is in the treatment of infectious diseases. The unique structural motifs present in 5-4-(difluoromethoxy)phenyl-1,2-oxazole may enable it to disrupt essential pathways in pathogens such as bacteria and viruses. Research has indicated that oxazole derivatives can interfere with bacterial quorum sensing mechanisms, which are critical for microbial communication and virulence factor expression. Additionally, the electron-deficient nature of the difluoromethoxy group may facilitate interactions with viral proteases or polymerases, offering a novel strategy for antiviral therapy.

The synthesis of 5-4-(difluoromethoxy)phenyl-1,2-oxazole also underscores advancements in green chemistry principles. Modern synthetic strategies emphasize sustainability by minimizing waste generation and utilizing renewable resources. Catalytic methods that employ recyclable ligands or biodegradable solvents have been explored to produce this compound with reduced environmental impact. Such approaches align with global efforts to develop pharmaceuticals that are not only effective but also environmentally responsible.

Evaluation of the pharmacological properties of this compound has involved both in vitro and in vivo studies. In vitro assays have focused on assessing binding affinity to relevant biological targets using radioligand binding assays and surface plasmon resonance techniques. These studies have provided insights into the compound's interaction with proteins involved in signal transduction and enzyme inhibition. In vivo models have further validated its potential by demonstrating efficacy in animal models of disease relevant to its intended therapeutic applications.

The development pipeline for 5-4-(difluoromethoxy)phenyl-1,2-oxazole is supported by a growing body of scientific literature documenting its biological activity. Researchers are exploring various analogs derived from this core structure to optimize potency, selectivity, and pharmacokinetic profiles. The integration of high-throughput screening technologies has accelerated this process by enabling rapid evaluation of large libraries of compounds based on predefined criteria.

Future directions in the study of this compound may include exploring its potential as an adjuvant therapy alongside existing treatments for neurological and infectious diseases. Combination therapies often yield synergistic effects that can improve patient outcomes significantly. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic benefits and help identify potential side effects or interactions with other medications.

In conclusion,5-4-(difluoromethoxy)phenyl-1,2-oxazole, identified by CAS number 1493428-68-4, represents a promising candidate for further pharmaceutical development due to its unique structural features and demonstrated biological activity。The combination of innovative synthetic methodologies，advanced computational modeling，and rigorous pharmacological evaluation positions this compound as a valuable asset in addressing challenging medical conditions。As research continues，it is anticipated that additional insights into its therapeutic potential will emerge，leading to new treatment strategies for patients worldwide。